Cas no 27109-47-3 (Butanoyl chloride, 2-bromo-3-methyl-, (2R)-)

• Product Name: Butanoyl chloride, 2-bromo-3-methyl-, (2R)-
• CAS No: 27109-47-3
• MF: C₅H₈BrClO
• MW: 199.473420143127
• CID: 1429402
• PubChem ID: 22839824
• Update Time: 2025-04-20

Butanoyl chloride, 2-bromo-3-methyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Butanoyl chloride, 2-bromo-3-methyl-, (2R)-
• 2-bromo-3-methylbutyryl chloride
• 2-bromo-3-methylbutanoic acid chloride
• 2-bromo-3-methylbutanoyl chloride
• 2-bromoisovaleric acid chloride
• 2-bromoisovaleryl chloride
• alpha-bromoisovaleryl chloride
• α-bromo-isovaleryl chloride
• MVYUMPZRKNBHOP-SCSAIBSYSA-N
• 27109-47-3
• (r)-2-bromo-3-methylbutanoyl chloride
• (R)-2-bromo-3methylbutyryl chloride
• SCHEMBL1605281
• (r)-2-bromo-3-methylbutyryl chloride

• Inchi： 1S/C5H8BrClO/c1-3(2)4(6)5(7)8/h3-4H,1-2H3/t4-/m1/s1
• InChI Key： MVYUMPZRKNBHOP-SCSAIBSYSA-N
• SMILES： Br[C@@H](C(=O)Cl)C(C)C

Computed Properties

• Exact Mass: 197.94500
• Monoisotopic Mass: 197.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 92.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.17130